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Compound of Interest

Compound Name: Dimethyl methylmalonate

Cat. No.: B1346562

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for dimethyl
methylmalonate (CAS No. 108-59-8), a key reagent in organic synthesis, particularly in the
pharmaceutical and fragrance industries. Adherence to these guidelines is critical for ensuring
a safe laboratory environment.

Physicochemical and Toxicological Data

A summary of the key quantitative safety and physicochemical properties of dimethyl
methylmalonate is presented below. This data is essential for a thorough risk assessment
prior to use.
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Property Value Reference(s)
Molecular Formula CsHsOa4 [1]

Molecular Weight 132.11 g/mol [2][3]
Appearance Colorless liquid [2][4]

Boiling Point 180-181 °C [2][5]

Melting Point -62 °C [2][5]

Flash Point 90 °C (Combustible Liquid) [2][6]

Density 1.156 g/mL at 25 °C [5]

Slightly soluble in water;
Solubility miscible with alcohol and [5]
diethyl ether.

H315: Causes skin
irritation.H319: Causes serious

GHS Hazard Statements o [1][3]
eye irritation.H335: May cause

respiratory irritation.

Hazard Identification and Classification

Dimethyl methylmalonate is classified as a hazardous substance. The primary routes of
exposure are inhalation, skin contact, and eye contact.

 Skin Irritation: Causes skin irritation upon direct contact.[1]
o Eye Irritation: Causes serious eye irritation.[1]
o Respiratory Irritation: May cause respiratory tract irritation if vapors or mists are inhaled.[1][3]

o Flammability: It is a combustible liquid and should be kept away from open flames, hot
surfaces, and other sources of ignition.[2][6]

The substance is not classified as a carcinogen, mutagen, or reproductive toxicant.[1] It is not
considered to be persistent, bioaccumulative, or toxic (PBT).[3]
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Personal Protective Equipment (PPE)

The following diagram outlines the minimum required PPE for the safe handling of dimethyl
methylmalonate. The selection of specific PPE should be based on a thorough risk

assessment of the intended procedure.
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Figure 1: Recommended Personal Protective Equipment (PPE)

Handling
Dimethyl
Methylmalonate

v Core PPE for Dimethyl Methylmalonate Hi’ndling )

Safety glasses with side-shield: Chemical-resistant gloves Use in a well-ventilated area
or chemical safety goggles ) ((e.g.. nitrile, inspect before use) Lty et or chemical fume hood

High-risk procedure?
(e.g. large quantities,
heating, potential for splashing)

Additional PPE ffor High-Risk Proced""res

" Air-purifying respirator with organic
Face shield (for splash hazards) Chemical-resistant apron T TS (T b )

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Figure 2: Dimethyl Methylmalonate Spill Cleanup Protocol

Evacuate immediate area
and alert others

Is the spill large or
in an unventilated area?

Don appropriate PPE:

Call Emergency Personnel/ - Chemical-resistant gloves
Environmental Health & Safety - Safety goggles/face shield
- Lab coat

l

Ensure adequate ventilation
(open fume hood sash)

\

Contain the spill with
inert absorbent material
(e.g., vermiculite, sand)

l

Absorb the liquid, working
from the outside in

l

Collect absorbed material into a
sealable container for hazardous waste

Y
Decontaminate the area with
soap and water
Y
Dispose of all contaminated
materials as hazardous waste
Report Incident
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Figure 3: Metabolic Pathway of Dimethyl Methylmalonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Dimethyl Methylmalonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346562#safety-and-handling-precautions-for-
dimethyl-methylmalonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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